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Compound of Interest

Compound Name: G-418

Cat. No.: B1208730 Get Quote

Introduction
G-418, also known as Geneticin®, is an aminoglycoside antibiotic produced by

Micromonospora rhodorangea.[1][2] Its mechanism of action involves the inhibition of protein

synthesis by binding to the 80S ribosomal subunit in eukaryotic cells, ultimately leading to cell

death.[3][4] This cytotoxic effect makes G-418 an invaluable tool for the selection of genetically

modified cells. Resistance to G-418 is conferred by the neomycin resistance gene (neo), which

encodes an aminoglycoside 3'-phosphotransferase that inactivates the antibiotic.[2][5] This

application note provides a detailed protocol for the preparation of a G-418 stock solution from

powder, a critical step for researchers in molecular biology, cell biology, and drug development

who are utilizing G-418 for the selection and maintenance of transfected cell lines.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of G-418
stock solutions. It is crucial to note that the optimal concentrations for selection and

maintenance can vary significantly depending on the cell line, and a kill curve is recommended

to determine the ideal concentration for your specific experimental setup.[5][6]
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Parameter Value References

Molecular Formula C₂₀H₄₀N₄O₁₀ · 2H₂SO₄ [3][7]

Molecular Weight 692.71 g/mol [3][7]

Solubility Soluble in water [6]

Recommended Solvents
Sterile distilled water, PBS, or

100mM HEPES (pH 7.3)
[5][8][9]

Typical Stock Solution

Concentration
10 - 100 mg/mL [9]

Storage of Powder 2-8°C or -20°C, desiccated [6]

Storage of Stock Solution

-20°C for long-term (up to 2

years); 2-8°C for short-term

(up to 1 year)

[8][9]

Working Concentration for

Mammalian Cell Selection
200 - 1000 µg/mL [3][8]

Working Concentration for

Mammalian Cell Maintenance

≤50% of selection

concentration (typically 100 -

200 µg/mL)

[1][8]

Experimental Protocols
Materials

G-418 sulfate powder

Sterile, deionized, and distilled water, sterile Phosphate-Buffered Saline (PBS), or sterile

100mM HEPES buffer (pH 7.3)

Analytical balance

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes
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Sterile syringe filters (0.22 µm)

Sterile syringes

Laminar flow hood or biological safety cabinet

Vortex mixer

Sterile, nuclease-free microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 50 mg/mL G-418 Stock Solution
This protocol details the preparation of a 10 mL stock solution of G-418 at a concentration of 50

mg/mL. The potency of the G-418 powder, which is lot-specific and provided on the Certificate

of Analysis, must be taken into account to prepare a stock solution with the desired active

concentration.

Determine the Mass of G-418 Powder Needed:

The potency of G-418 powder is typically reported in µg/mg. To prepare a stock solution

based on the active concentration, use the following formula: Mass of G-418 (mg) =

(Desired Concentration [mg/mL] x Desired Volume [mL]) / (Potency [µg/mg] / 1000

[µg/mg])

For example, to prepare 10 mL of a 50 mg/mL active G-418 solution from a powder with a

potency of 750 µg/mg: Mass of G-418 (mg) = (50 mg/mL x 10 mL) / (750 µg/mg / 1000

µg/mg) = 500 mg / 0.75 = 666.7 mg

Weighing the G-418 Powder:

In a laminar flow hood, aseptically weigh the calculated amount of G-418 powder.

Dissolving the G-418 Powder:

Transfer the weighed G-418 powder to a sterile conical tube.
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Add the desired volume of sterile solvent (e.g., 10 mL of sterile water).

Vortex the solution until the powder is completely dissolved. The solution should be clear

and colorless.[10]

Sterile Filtration:

Draw the G-418 solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube. This step is crucial as G-418
solutions should not be autoclaved.[11]

Aliquoting and Storage:

Aliquot the sterile G-418 stock solution into smaller, working volumes in sterile, nuclease-

free microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Label the aliquots clearly with the name of the solution, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term storage. A working stock can be stored at 4°C for

short-term use.[9]
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Caption: Mechanism of G-418 action and resistance.

Experimental Workflow: G-418 Stock Solution
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Caption: Workflow for G-418 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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